2-Naphthalenecarbonitrile, 8-bromo-
Overview
Description
2-Naphthalenecarbonitrile, 8-bromo- is an organic compound that belongs to the family of nitriles. It is also known as 8-bromo-2-cyanonaphthalene, and its chemical formula is C12H6BrN. This compound is widely used in scientific research due to its unique properties and potential applications. In
Scientific Research Applications
Chemical Properties
“2-Naphthalenecarbonitrile, 8-bromo-” has the molecular formula C11H7N and a molecular weight of 153.1800 . It’s also known by other names such as 2-Naphthonitrile, β-Naphthonitrile, 2-Cyanonaphthalene, 2-Cyanonaphthylene, Naphthalene-2-carbonitrile, β-Cyanonaphthalene, and 2-Naphthalenenitrile .
Photodimerization
One of the significant applications of 2-Naphthalenecarbonitrile is in the field of photodimerization . The photodimerization of 2-naphthalenecarbonitrile (2-NpCN) in a cucurbit[8]uril (CB[8]) aqueous solution has been investigated . Spectroscopic analysis and product distribution reveal that the use of CB[8] as a host inverted the product selectivity from photodimers 2 and 3 in cyclohexane to photodimer 1 in a CB[8] aqueous solution .
Dimerization
Dimerization of 2-naphthalenecarbonitrile (2-NpCN) mediated by cucurbit[8]uril (CB[8]) has also been investigated . Different structures of 2-NpCN dimers were generated by combining monomers in anti-head-to-head (A), anti-head-to-tail (B), and syn-head-to-tail © fashion .
Supramolecular Chemistry
2-Naphthalenecarbonitrile plays a significant role in supramolecular chemistry . The use of cucurbit[8]uril (CB[8]) as a host for 2-NpCN has shown to control product selectivity in organic phototransformation .
Photochemical Studies
2-Naphthalenecarbonitrile is used in photochemical studies . Its photodimerization process provides valuable insights into the behavior of organic molecules under light exposure .
Molecular Modeling
The dimerization process of 2-NpCN provides a good model for studying molecular interactions . The different structures of 2-NpCN dimers generated in the study offer a valuable resource for understanding molecular behavior .
Mechanism of Action
Target of Action
This compound is a derivative of 2-Naphthalenecarbonitrile
Mode of Action
Studies on 2-naphthalenecarbonitrile have shown that it can undergo photodimerization in the presence of cucurbit[8]uril (cb[8]), a host molecule . This process involves the combination of two monomers in different fashions, leading to the formation of dimeric structures .
Biochemical Pathways
The photodimerization process of 2-naphthalenecarbonitrile mediated by cb[8] suggests that this compound may interact with light-sensitive biochemical pathways .
Result of Action
The photodimerization of 2-naphthalenecarbonitrile suggests that this compound may have light-sensitive properties, which could potentially be harnessed for photochemical applications .
Action Environment
The action of “2-Naphthalenecarbonitrile, 8-bromo-” may be influenced by environmental factors such as light and the presence of host molecules like CB[8]. For instance, the photodimerization of 2-Naphthalenecarbonitrile is significantly influenced by the presence of CB[8] and light .
properties
IUPAC Name |
8-bromonaphthalene-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6BrN/c12-11-3-1-2-9-5-4-8(7-13)6-10(9)11/h1-6H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTHIWGUJFVXZOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=C2)C#N)C(=C1)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6BrN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601300895 |
Source
|
| Record name | 8-Bromo-2-naphthalenecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601300895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Naphthalenecarbonitrile, 8-bromo- | |
CAS RN |
956717-01-4 |
Source
|
| Record name | 8-Bromo-2-naphthalenecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=956717-01-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-Bromo-2-naphthalenecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601300895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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